Cas no 89717-84-0 (cis-3,4-Di-p-anisyl-3-hexene-d6)

• Product Name: cis-3,4-Di-p-anisyl-3-hexene-d6
• CAS No: 89717-84-0
• MF: C₂₀H₂₄O₂
• MW: 302.440336227417
• CID: 5733003
• PubChem ID: 12518671
• Update Time: 2023-11-22

cis-3,4-Di-p-anisyl-3-hexene-d6 Chemical and Physical Properties

Names and Identifiers

• 89717-84-0
• 1-[(Z)-1,1,1,6,6,6-Hexadeuterio-4-(4-methoxyphenyl)hex-3-en-3-yl]-4-methoxybenzene
• cis-3,4-Di-p-anisyl-3-hexene-d6

• Inchi： 1S/C20H24O2/c1-5-19(15-7-11-17(21-3)12-8-15)20(6-2)16-9-13-18(22-4)14-10-16/h7-14H,5-6H2,1-4H3/b20-19-/i1D3,2D3
• InChI Key： VQOAQMIKPYNCMV-HLYCMOFPSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(/CC([2H])([2H])[2H])=C(\C1C=CC(=CC=1)OC)/CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 302.215290480g/mol
• Monoisotopic Mass: 302.215290480g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Solubility: DCM, Ethyl Acetate